Cas no 1367989-83-0 ((1-amino-4-methylpentan-3-yl)dimethylamine)

• Product Name: (1-amino-4-methylpentan-3-yl)dimethylamine
• CAS No: 1367989-83-0
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 4593888
• PubChem ID: 57126156
• Update Time: 2025-06-20

(1-amino-4-methylpentan-3-yl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• N3,N3,4-trimethylpentane-1,3-diamine
• 1,3-Pentanediamine, N3,N3,4-trimethyl-
• (1-amino-4-methylpentan-3-yl)dimethylamine

• Inchi： 1S/C8H20N2/c1-7(2)8(5-6-9)10(3)4/h7-8H,5-6,9H2,1-4H3
• InChI Key： WHMZUNKMDWUEMS-UHFFFAOYSA-N
• SMILES： C(N)CC(N(C)C)C(C)C

Additional information on (1-amino-4-methylpentan-3-yl)dimethylamine

Comprehensive Overview of (1-amino-4-methylpentan-3-yl)dimethylamine (CAS No. 1367989-83-0)

(1-amino-4-methylpentan-3-yl)dimethylamine (CAS No. 1367989-83-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Amprenavir derivative, is characterized by its unique structure and potential biological activities. The molecule consists of a primary amine group, a methylated pentane chain, and a dimethylamine functional group, which collectively contribute to its diverse chemical and biological properties.

The structure of (1-amino-4-methylpentan-3-yl)dimethylamine is particularly noteworthy due to its potential for forming stable complexes with various metal ions. This property makes it a valuable candidate for applications in coordination chemistry and catalysis. Recent studies have explored the use of this compound as a ligand in the synthesis of metal complexes, which have shown promise in catalytic reactions such as hydrogenation and polymerization.

In the realm of pharmaceutical research, (1-amino-4-methylpentan-3-yl)dimethylamine has been investigated for its potential therapeutic applications. One of the key areas of interest is its role as a prodrug or drug delivery agent. The compound's ability to enhance the solubility and bioavailability of other drugs makes it an attractive candidate for improving the efficacy of existing medications. For instance, studies have shown that (1-amino-4-methylpentan-3-yl)dimethylamine can be used to enhance the delivery of poorly soluble drugs across biological membranes, thereby improving their therapeutic outcomes.

Another significant aspect of (1-amino-4-methylpentan-3-yl)dimethylamine is its potential as an antimicrobial agent. Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against various bacteria and fungi. This property is attributed to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways. The compound's antimicrobial efficacy has been evaluated in both in vitro and in vivo models, with promising results suggesting its potential for use in the development of new antimicrobial therapies.

The synthesis of (1-amino-4-methylpentan-3-yl)dimethylamine has been optimized through various methodologies, including classical organic synthesis routes and more modern techniques such as microwave-assisted synthesis. These methods have been refined to improve yield, purity, and scalability, making the compound more accessible for large-scale production and further research. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic protocols for this compound, which align with the growing emphasis on sustainable practices in chemical synthesis.

In addition to its pharmaceutical applications, (1-amino-4-methylpentan-3-yl)dimethylamine has shown promise in the field of material science. The compound's unique chemical structure and reactivity make it suitable for use in the synthesis of advanced materials with tailored properties. For example, it has been used as a building block in the preparation of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The safety profile of (1-amino-4-methylpentan-3-yl)dimethylamine is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, like any chemical substance, it is important to handle (1-amino-4-methylpentan-3-yl)dimethylamine with appropriate precautions to ensure safety in both laboratory settings and industrial applications.

In conclusion, (1-amino-4-methylpentan-3-yl)dimethylamine (CAS No. 1367989-83-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, material science, and beyond. Its unique chemical structure and biological properties make it an exciting subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.